Cas no 101478-12-0 (Cyanamide,(4,6-diethyl-2-pyrimidinyl)- (9CI))

• Product Name: Cyanamide,(4,6-diethyl-2-pyrimidinyl)- (9CI)
• CAS No: 101478-12-0
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 148222
• PubChem ID: 180978
• Update Time: 2025-04-19

Cyanamide,(4,6-diethyl-2-pyrimidinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyanamide,(4,6-diethyl-2-pyrimidinyl)- (9CI)
• (4,6-diethylpyrimidin-2-yl)cyanamide
• DTXSID40143945
• (4,6-Diethyl-2-pyrimidinyl)cyanamide
• 101478-12-0
• Cyanamide, (4,6-diethyl-2-pyrimidinyl)-
• DTXCID2066436

• Inchi： 1S/C9H12N4/c1-3-7-5-8(4-2)13-9(12-7)11-6-10/h5H,3-4H2,1-2H3,(H,11,12,13)
• InChI Key： NTKMPIDWDSRUMW-UHFFFAOYSA-N
• SMILES： N1C(NC#N)=NC(=CC=1CC)CC

Computed Properties

• Exact Mass: 176.10636
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.6